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Compound of Interest

Compound Name:
Methyltriphenylphosphonium

iodide

Cat. No.: B127264 Get Quote

Methyltriphenylphosphonium Iodide: A
Technical Guide
CAS Number: 2065-66-9

This technical guide provides an in-depth overview of Methyltriphenylphosphonium iodide, a

versatile phosphonium salt with significant applications in organic synthesis and drug

development. This document is intended for researchers, scientists, and professionals in these

fields, offering detailed information on its properties, synthesis, and key applications.

Chemical and Physical Properties
Methyltriphenylphosphonium iodide is a white to light yellow crystalline powder.[1] It is a salt

consisting of a methyltriphenylphosphonium cation and an iodide anion. Key quantitative data

are summarized in the table below for easy reference.
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Property Value References

CAS Number 2065-66-9 [2][3][4][5][6][7]

Molecular Formula C19H18IP [2][3][5]

Molecular Weight 404.22 g/mol [1][3][4]

Melting Point 183-185 °C (lit.) [1][3]

Appearance White to light yellow powder [1][3]

Solubility

Soluble in water, acetone,

dichloromethane, and

methanol.

[1][5]

Sensitivity
Light sensitive and

hygroscopic.
[1][3][5]

EINECS Number 218-178-5 [3][4]

Synthesis of Methyltriphenylphosphonium Iodide
Methyltriphenylphosphonium iodide is typically synthesized via a straightforward

nucleophilic substitution reaction between triphenylphosphine and methyl iodide.[8]

Experimental Protocol
A common laboratory-scale synthesis protocol is as follows:

Preparation: Dissolve triphenylphosphine (1.0 equivalent) in a suitable solvent such as

benzene or dichloromethane.[7][8][9]

Reaction: Add methyl iodide (typically a slight excess, e.g., 1.1 equivalents) dropwise to the

triphenylphosphine solution at room temperature.[8][10]

Stirring: Stir the reaction mixture at room temperature for a period ranging from one hour to

several hours, or until a precipitate forms.[8][9]

Isolation: Collect the solid precipitate by filtration.[8][9]
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Washing: Wash the collected solid with a solvent in which the product is sparingly soluble,

such as benzene or ethyl acetate, to remove any unreacted starting materials.[8][9]

Drying: Dry the purified Methyltriphenylphosphonium iodide under vacuum to obtain the

final product.[8][9]

The following diagram illustrates the general workflow for the synthesis of

Methyltriphenylphosphonium iodide.
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Caption: Experimental workflow for the synthesis of Methyltriphenylphosphonium iodide.

Applications in Organic Synthesis: The Wittig
Reaction
Methyltriphenylphosphonium iodide is a crucial precursor for the preparation of

methylenetriphenylphosphorane, a widely used Wittig reagent.[5][6][11] The Wittig reaction is a

powerful method for the synthesis of alkenes from aldehydes or ketones.[6][11]

The overall process involves the deprotonation of the phosphonium salt with a strong base to

form the ylide, which then reacts with a carbonyl compound.

The mechanism of the Wittig reaction is depicted in the following diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.guidechem.com/question/how-to-prepare-methyltriphenyl-id122430.html
http://orgsyn.org/demo.aspx?prep=cv7p0258
https://www.benchchem.com/product/b127264?utm_src=pdf-body
https://www.guidechem.com/question/how-to-prepare-methyltriphenyl-id122430.html
http://orgsyn.org/demo.aspx?prep=cv7p0258
https://www.benchchem.com/product/b127264?utm_src=pdf-body
https://www.benchchem.com/product/b127264?utm_src=pdf-body-img
https://www.benchchem.com/product/b127264?utm_src=pdf-body
https://www.benchchem.com/product/b127264?utm_src=pdf-body
https://www.fishersci.com/shop/products/methyltriphenylphosphonium-iodide-98-thermo-scientific/AAA1564414
https://www.nbinno.com/article/pharmaceutical-intermediates/power-phosphonium-salts-methyltriphenylphosphonium-iodide-action-vc
https://www.multichemexports.com/product-details/methyltriphenylphosphonium-iodide
https://www.nbinno.com/article/pharmaceutical-intermediates/power-phosphonium-salts-methyltriphenylphosphonium-iodide-action-vc
https://www.multichemexports.com/product-details/methyltriphenylphosphonium-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wittig Reaction Mechanism
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Caption: The mechanism of the Wittig reaction using a phosphonium ylide.
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Applications in Drug Development: Mitochondrial
Targeting
The triphenylphosphonium (TPP) cation is a lipophilic cation that can readily cross biological

membranes.[12] Due to the large negative membrane potential of the inner mitochondrial

membrane, TPP-containing molecules accumulate within the mitochondria of living cells.[12]

This property has been exploited in drug development to deliver therapeutic agents specifically

to the mitochondria, which are implicated in various diseases, including cancer and

neurodegenerative disorders.[12]

While Methyltriphenylphosphonium iodide itself is not a therapeutic agent, the TPP moiety

is a key component in the design of mitochondria-targeted drugs.[12] The iodide anion can be

exchanged for other counterions or the TPP cation can be covalently attached to a drug

molecule.

The principle of mitochondrial targeting by TPP-based compounds is illustrated below:

Caption: Accumulation of TPP-conjugated drugs in the mitochondrial matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3673698.htm
https://www.guidechem.com/question/how-to-prepare-methyltriphenyl-id122430.html
http://orgsyn.org/demo.aspx?prep=cv7p0258
https://prepchem.com/methyltriphenylphosphonium-iodide/
https://www.multichemexports.com/product-details/methyltriphenylphosphonium-iodide
https://www.multichemexports.com/product-details/methyltriphenylphosphonium-iodide
https://www.multichemexports.com/product-details/methyltriphenylphosphonium-iodide
https://pmc.ncbi.nlm.nih.gov/articles/PMC5611849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5611849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5611849/
https://www.benchchem.com/product/b127264#what-is-the-cas-number-for-methyltriphenylphosphonium-iodide
https://www.benchchem.com/product/b127264#what-is-the-cas-number-for-methyltriphenylphosphonium-iodide
https://www.benchchem.com/product/b127264#what-is-the-cas-number-for-methyltriphenylphosphonium-iodide
https://www.benchchem.com/product/b127264#what-is-the-cas-number-for-methyltriphenylphosphonium-iodide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127264?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

